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This guide provides technical information and troubleshooting advice for the long-term storage
and handling of (1R)-IDH889 stock solutions to ensure their stability and efficacy in research
applications.

Frequently Asked Questions (FAQS)

Q1: What is (1R)-IDH889 and how is it related to IDH889?

Al: (1R)-IDH889 is the inactive isomer of IDH889.[1] It serves as a crucial experimental control
to help ensure that the observed effects in a study are due to the specific inhibitory activity of
IDH889 against the mutant isocitrate dehydrogenase 1 (IDH1) enzyme and not from off-target
effects.

Q2: What is the recommended solvent for preparing (1R)-IDH889 stock solutions?

A2: Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing stock solutions of
(1R)-IDH889.[1][2] For optimal solubility, especially at high concentrations, using newly opened,
anhydrous DMSO is advisable as hygroscopic DMSO can negatively impact solubility.[1][3]
Gentle warming and/or sonication can be used to aid dissolution if precipitation is observed.[1]
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Q3: What are the recommended storage conditions for long-term stability of (1R)-IDH889 stock

solutions?

A3: For long-term stability, it is recommended to store (1R)-IDH889 stock solutions at -20°C or
-80°C.[2][4] Aliquoting the stock solution into smaller, single-use volumes is highly
recommended to avoid repeated freeze-thaw cycles, which can degrade the compound.

Q4: How long can | store my (1R)-IDH889 stock solution?

A4: The stability of your stock solution depends on the storage temperature. Properly stored
solutions can be stable for months to over a year. Please refer to the data summary table
below for specific timeframes. The shelf life of the compound in solid form is greater than two
years if stored correctly.[2]

Q5: My (1R)-IDH889 solution appears to have precipitated after thawing. What should | do?

A5: If you observe precipitation, you can gently warm the solution and/or use sonication to help
redissolve the compound.[1] To prevent this, ensure the compound is fully dissolved upon initial
preparation and consider preparing a less concentrated stock solution if precipitation is a
recurring issue.

Q6: Can | store my diluted, aqueous working solutions?

A6: It is generally not recommended to store aqueous working solutions for more than one day.
For in vivo experiments and other sensitive assays, it is best to prepare fresh working solutions
from your frozen stock on the day of use.[1]

Data Presentation: Storage Stability of Stock
Solutions

The following tables summarize the recommended storage conditions for maintaining the long-
term stability of (1R)-IDH889 stock solutions, based on data for the closely related IDH889
inhibitor.

Table 1: Recommended Storage Conditions for (1R)-IDH889 Stock Solutions in DMSO
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Storage Temperature Duration (Short-Term) Duration (Long-Term)
0-4°C Days to Weeks Not Recommended

-20°C Months Up to 1 month[3] or longer[2]
-80°C Not Applicable Up to 6 months[3] or longer

Table 2: General Stability Information

Form Storage Condition Shelf Life
Solid Powder Dry, dark, -20°C > 2 years[2]
) ) -20°C or -80°C, protected from
Stock Solution (in DMSO) iiaht See Table 1
9

Experimental Protocols

Protocol for Preparation of a 10 mM Stock Solution in
DMSO

Preparation: Allow the vial of solid (1R)-IDH889 to equilibrate to room temperature before
opening to prevent moisture condensation.

Weighing: Accurately weigh the desired amount of the compound. For example, for 1 mL of a
10 mM solution, you would need 4.365 mg of (1R)-IDH889 (Molecular Weight: 436.48 g/mol

).

Dissolution: Add the appropriate volume of high-quality, anhydrous DMSO to the solid
compound.

Mixing: Vortex or sonicate the solution until the compound is completely dissolved. A clear
solution should be obtained.

Aliquoting: Dispense the stock solution into smaller, single-use polypropylene tubes to
minimize freeze-thaw cycles.
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» Storage: Store the aliquots at -20°C or -80°C, protected from light.
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Caption: Role of IDH889 and its inactive isomer (1R)-IDH889.

Experimental Workflow for Stock Solution Preparation
and Storage
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Caption: Workflow for preparing stable (1R)-IDH889 stock solutions.
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Caption: Troubleshooting guide for (1R)-IDH889 solution instability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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